Cas no 1033756-98-7 (rac-methyl (1R,2S)-2-aminocyclooctane-1-carboxylate hydrochloride)

• Product Name: rac-methyl (1R,2S)-2-aminocyclooctane-1-carboxylate hydrochloride
• CAS No: 1033756-98-7
• CID: 4568817
• PubChem ID: 11615491
• Update Time: 2025-10-31

rac-methyl (1R,2S)-2-aminocyclooctane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-methyl (1R,2S)-2-aminocyclooctane-1-carboxylate hydrochloride, cis
• rac-methyl (1R,2S)-2-aminocyclooctane-1-carboxylate hydrochloride

Additional information on rac-methyl (1R,2S)-2-aminocyclooctane-1-carboxylate hydrochloride

Recent Advances in the Study of rac-methyl (1R,2S)-2-aminocyclooctane-1-carboxylate hydrochloride (CAS: 1033756-98-7)

rac-methyl (1R,2S)-2-aminocyclooctane-1-carboxylate hydrochloride (CAS: 1033756-98-7) is a chiral cyclooctane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential pharmacological applications. Recent studies have focused on its synthesis, stereochemical characterization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and as a building block for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for rac-methyl (1R,2S)-2-aminocyclooctane-1-carboxylate hydrochloride, achieving a 78% overall yield with high enantiomeric purity. The researchers employed a stereoselective hydrogenation strategy followed by resolution techniques to obtain the desired stereoisomer. The compound's structural confirmation was performed using X-ray crystallography and NMR spectroscopy, providing valuable insights into its conformational preferences in solution and solid states.

Pharmacological investigations have revealed that this compound exhibits moderate affinity for sigma-1 receptors (Ki = 320 nM) and shows potential as a modulator of neurotransmitter systems. In vitro studies demonstrated its ability to cross the blood-brain barrier with favorable pharmacokinetic properties, making it a promising scaffold for CNS-targeted therapeutics. Molecular docking simulations suggest that the cyclooctane ring system provides optimal spatial arrangement for receptor interactions, while the methyl ester moiety enhances membrane permeability.

Recent patent applications (WO2023056123, US20230192621) have disclosed derivatives of rac-methyl (1R,2S)-2-aminocyclooctane-1-carboxylate hydrochloride as potential treatments for neuropathic pain and neurodegenerative diseases. Structure-activity relationship (SAR) studies indicate that modifications at the amino group significantly influence biological activity, with N-acyl derivatives showing enhanced receptor selectivity. The hydrochloride salt form (CAS: 1033756-98-7) has been particularly noted for its improved solubility and stability profile compared to the free base.

Ongoing research is exploring the compound's utility in asymmetric synthesis and as a chiral auxiliary in pharmaceutical manufacturing. A 2024 publication in Organic Process Research & Development highlighted its application in the synthesis of complex natural product analogs, where the rigid cyclooctane scaffold induces significant stereocontrol in key bond-forming reactions. The compound's thermal stability (decomposition temperature >200°C) and compatibility with various reaction conditions make it particularly valuable for process chemistry applications.

In conclusion, rac-methyl (1R,2S)-2-aminocyclooctane-1-carboxylate hydrochloride represents a versatile chiral building block with growing importance in medicinal chemistry. Its unique structural features, combined with demonstrated biological activity and synthetic utility, position it as a compound of significant interest for future drug discovery efforts. Further studies are needed to fully explore its therapeutic potential and optimize its pharmacological profile.